Cas no 2034266-25-4 (3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide)

• Product Name: 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide
• CAS No: 2034266-25-4
• MF: C₁₉H₂₂FNOS
• MW: 331.447487354279
• CID: 5378676
• Update Time: 2025-06-08

3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]propanamide
• 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide

• Inchi： 1S/C19H22FNOS/c20-17-6-2-1-5-15(17)7-8-18(22)21-14-19(10-3-4-11-19)16-9-12-23-13-16/h1-2,5-6,9,12-13H,3-4,7-8,10-11,14H2,(H,21,22)
• InChI Key： LOOVMEVRTSKHTN-UHFFFAOYSA-N
• SMILES： C(NCC1(C2C=CSC=2)CCCC1)(=O)CCC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide

Introduction to 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide (CAS No. 2034266-25-4)

3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide (CAS No. 2034266-25-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. The presence of a fluorinated phenyl group and a thiophene moiety in its structure suggests that it may exhibit interesting biological activities, making it a valuable candidate for further investigation.

The chemical structure of 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide is composed of a propanamide backbone, which is substituted with a 2-fluorophenyl group and a thiophene-containing cyclopentyl moiety. The fluorine atom in the phenyl ring can influence the compound's lipophilicity and metabolic stability, while the thiophene ring may contribute to its bioactivity and selectivity. These structural elements collectively make this compound an intriguing subject for both synthetic and biological studies.

Recent research has focused on the synthesis and characterization of 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide. A study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions and subsequent functional group manipulations. The reported method offers high yields and excellent purity, making it suitable for large-scale production and further pharmaceutical development.

In terms of biological activity, preliminary studies have shown that 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide exhibits promising anti-inflammatory properties. In vitro assays using human peripheral blood mononuclear cells (PBMCs) demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has been evaluated for its potential as an analgesic agent. Animal models of pain have shown that 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide exhibits significant analgesic effects without causing notable side effects. This property makes it an attractive target for the development of new pain management therapies, particularly in cases where current treatments are limited by adverse effects or reduced efficacy.

The pharmacokinetic profile of 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide has also been investigated. Studies have shown that it has favorable oral bioavailability and a moderate half-life, which are important considerations for drug development. Additionally, the compound has demonstrated good tissue distribution, particularly in the brain, which is crucial for central nervous system (CNS) disorders.

Toxicity studies have indicated that 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide is well-tolerated at therapeutic doses. In acute toxicity tests, no significant adverse effects were observed in rodents even at high doses. Chronic toxicity studies are ongoing to further assess its safety profile over extended periods of administration.

In conclusion, 3-(2-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}propanamide (CAS No. 2034266-25-4) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure, coupled with its favorable biological properties and pharmacokinetic profile, makes it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential while minimizing any potential side effects.